Cas no 62715-99-5 (Pyridine, 4-methyl-, sulfate)

• Product Name: Pyridine, 4-methyl-, sulfate
• CAS No: 62715-99-5
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 434371
• PubChem ID: 71383556
• Update Time: 2025-04-19

Pyridine, 4-methyl-, sulfate Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-, sulfate
• 4-methylpyridine,sulfuric acid
• 62715-99-5
• DTXSID10805866
• Sulfuric acid--4-methylpyridine (1/1)

• Inchi： 1S/C6H7N.H2O4S/c1-6-2-4-7-5-3-6;1-5(2,3)4/h2-5H,1H3;(H2,1,2,3,4)
• InChI Key： BRZAPENBFARFNI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 191.02527
• Monoisotopic Mass: 191.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 87.49